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Cat. No.: B103658
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Technical Whitepaper: Thermal Characterization and Plasticization Efficiency of FEFO

Executive Summary

Bis(2-fluoro-2,2-dinitroethyl) formal (FEFO) represents a critical class of energetic plasticizers
used to enhance the mechanical integrity and energy density of polymer-bonded explosives
(PBX) and solid propellants. Unlike inert plasticizers (e.g., DOA, IDP), FEFO contributes to the
total enthalpy of the system while simultaneously depressing the glass transition temperature (

) of the polymeric binder.

This guide provides a technical deep-dive into the thermal behavior of FEFO, specifically its
glass transition temperature, its thermodynamic interaction with binders like Glycidyl Azide
Polymer (GAP) and Nitrocellulose (NC), and the rigorous protocols required for its
characterization via Differential Scanning Calorimetry (DSC).

Chemical Identity & Physiochemical Profile
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FEFO is characterized by its high density and oxygen balance, making it superior to non-

energetic alternatives. However, its thermal characterization is complicated by its tendency to

supercool.
Property Value Notes
] Bis(2-fluoro-2,2-dinitroethyl)

Chemical Name
formal

CAS Number 17003-79-1

Molecular Formula

Molecular Weight 320.12 g/mol

Density 1.60 g/cm3 At 25°C [1]

Melting Point ( Frequently supercools; difficult
13°C - 15°C

)

to crystallize

Glass Transition (
-66°C to -68°C
)

Dependent on cooling rate and
purity [2]

Viscosity Low (approx. 20-30 cP)

Facilitates processing of high-

solid-load slurries

Thermodynamic Mechanism: Free Volume Theory

The efficacy of FEFO as a plasticizer is governed by the Free Volume Theory. In its pure state,

a polymer binder (like GAP) has limited segmental mobility at low temperatures. FEFO

molecules intersperse between polymer chains, neutralizing polar interactions (dipole-dipole)

and increasing the "free volume" available for chain rotation.

Mechanism of Action:

» Lubricity: FEFO acts as a molecular lubricant, reducing the internal friction between polymer

chains.
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e Screening: The nitro groups on FEFO screen the attractive forces between the polar groups
of the binder.

» Depression: By increasing free volume, the temperature at which the polymer transitions
from a glassy (brittle) to a rubbery (compliant) state is lowered.
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Figure 1: Thermodynamic pathway of plasticization. FEFO increases free volume, lowering the
brittle-ductile transition temperature.

Glass Transition Analysis
The of Pure FEFO

While FEFO has a thermodynamic melting point near 15°C, it rarely crystallizes under standard
processing conditions. Instead, it forms a stable glass.

e Literature Consensus: The

of pure FEFO is consistently reported in the range of -66°C to -68°C [1][2].

 Significance: This value represents the lower limit of low-temperature operability. If the
system temperature drops below -66°C, the plasticizer itself becomes glassy, leading to
"anti-plasticization” or phase separation, resulting in catastrophic embrittlement of the
propellant grain.

Interaction with Binders (The Fox Equation)

In a miscible system (e.g., FEFO/GAP), the glass transition of the blend (
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) can be predicted using the Fox equation. However, deviations often occur due to specific
interactions between the nitro groups of FEFO and the binder backbone.

Where:

¢ : Weight fractions of the plasticizer and binder.

¢ : Glass transition temperatures (in Kelvin) of the pure components.
Critical Insight: If DSC data shows two distinct

peaks rather than a single shifted peak, it indicates phase separation. FEFO is highly miscible
with GAP and Nitrocellulose but has limited miscibility with HTPB (Hydroxyl-Terminated
Polybutadiene) without compatibilizers [3].

Experimental Protocol: DSC Characterization

To accurately determine the

of FEFO or a FEFO-plasticized binder, Differential Scanning Calorimetry (DSC) is the gold
standard.

Equipment: Heat Flux DSC (e.g., TA Instruments Q2000 or PerkinElmer DSC 8000).
Atmosphere: Nitrogen purge (50 mL/min). Pan Configuration: Hermetically sealed aluminum or
gold-plated pans (crucial to prevent evaporation and contamination).

Step-by-Step Protocol

e Sample Preparation:
o Weigh 5-10 mg of sample into the DSC pan.

o Warning: Ensure the pan is hermetically sealed. FEFO is volatile at high temperatures and
toxic.

o Thermal History Erasure:
o Heat to 40°C (above

of FEFO) and hold for 5 minutes.
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e Cooling Scan (Quench):

o Cool to -100°C at a rate of 10°C/min or 20°C/min.

o Note: Fast cooling promotes amorphous glass formation, preventing crystallization.
e Heating Scan (Measurement):

o Heat from -100°C to 50°C at 10°C/min.

o Data Analysis: Locate the step transition in the heat flow signal. The

is typically reported as the inflection point (midpoint) of the step.
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Figure 2: Standard DSC thermal cycle for determining the glass transition of energetic
plasticizers.

Safety & Handling (Crucial)
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As a Senior Application Scientist, | must emphasize that FEFO is an energetic material. It is an
explosive ingredient.

» Toxicity: FEFO is toxic by inhalation and skin absorption. All handling must occur in a fume
hood with appropriate PPE (butyl rubber gloves).

o Explosive Hazard: While FEFO is relatively stable compared to nitrate esters, it is still an
explosive.

o ESD: Ground all equipment.
o Shielding: Perform DSC preparation behind a blast shield.

o Sample Size: Keep DSC sample sizes small (<10 mg) to minimize energy release during
decomposition analysis (though

analysis is low temperature, accidental overheating can occur).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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